Cas no 2034607-75-3 (11-(oxan-4-yl)-7,11-diazatricyclo7.3.1.0,trideca-2,4-dien-6-one hydrochloride)

• Product Name: 11-(oxan-4-yl)-7,11-diazatricyclo7.3.1.0,trideca-2,4-dien-6-one hydrochloride
• CAS No: 2034607-75-3
• MF: C₁₆H₂₃ClN₂O₂
• MW: 310.819023370743
• CID: 6073282
• PubChem ID: 92130798
• Update Time: 2025-07-16

11-(oxan-4-yl)-7,11-diazatricyclo7.3.1.0,trideca-2,4-dien-6-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 11-(oxan-4-yl)-7,11-diazatricyclo7.3.1.0,trideca-2,4-dien-6-one hydrochloride
• LIKYJEWPHKZFCO-UHFFFAOYSA-N
• F6544-0534
• AKOS026703408
• 2034607-75-3
• 11-(oxan-4-yl)-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-dien-6-one hydrochloride
• 3-(tetrahydro-2H-pyran-4-yl)-3,4,5,6-tetrahydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-8(2H)-one hydrochloride
• 11-(oxan-4-yl)-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-dien-6-one;hydrochloride

• Inchi： 1S/C16H22N2O2.ClH/c19-16-3-1-2-15-13-8-12(10-18(15)16)9-17(11-13)14-4-6-20-7-5-14;/h1-3,12-14H,4-11H2;1H
• InChI Key： LIKYJEWPHKZFCO-UHFFFAOYSA-N
• SMILES： O=C1C=CC=C2C3CC(CN(C4CCOCC4)C3)CN12.Cl

Computed Properties

• Exact Mass: 310.1448057g/mol
• Monoisotopic Mass: 310.1448057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 465
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Lupin alkaloids Cytisine and derivatives

Additional information on 11-(oxan-4-yl)-7,11-diazatricyclo7.3.1.0,trideca-2,4-dien-6-one hydrochloride

Research Briefing on 11-(oxan-4-yl)-7,11-diazatricyclo[7.3.1.0]trideca-2,4-dien-6-one hydrochloride (CAS: 2034607-75-3)

The compound 11-(oxan-4-yl)-7,11-diazatricyclo[7.3.1.0]trideca-2,4-dien-6-one hydrochloride (CAS: 2034607-75-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and preclinical evaluations.

Recent studies have highlighted the compound's role as a potent modulator of specific biological pathways, particularly in the context of neurodegenerative diseases and oncology. The diazatricyclic core structure, combined with the oxan-4-yl moiety, confers selective binding affinity to key protein targets, making it a promising candidate for further drug development. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its binding interactions at the molecular level.

In preclinical trials, 11-(oxan-4-yl)-7,11-diazatricyclo[7.3.1.0]trideca-2,4-dien-6-one hydrochloride demonstrated notable efficacy in inhibiting aberrant protein aggregation, a hallmark of several neurodegenerative disorders. Additionally, its pharmacokinetic profile, including bioavailability and metabolic stability, has been characterized in rodent models, showing favorable results with minimal off-target effects. These findings underscore its potential as a lead compound for further optimization.

Despite these promising results, challenges remain in scaling up synthesis and addressing solubility issues in aqueous formulations. Recent efforts have explored novel synthetic routes to improve yield and purity, leveraging green chemistry principles to reduce environmental impact. Collaborative research initiatives are also underway to expand the compound's therapeutic indications beyond initial targets.

In conclusion, 11-(oxan-4-yl)-7,11-diazatricyclo[7.3.1.0]trideca-2,4-dien-6-one hydrochloride represents a compelling case study in rational drug design. Its multifaceted biological activity and structural novelty position it as a valuable tool for both academic research and pharmaceutical innovation. Future studies will likely focus on translational applications, including combinatorial therapies and personalized medicine approaches.